Cas no 88159-25-5 (m-Tolyltetrazolium Red)

• Product Name: m-Tolyltetrazolium Red
• CAS No: 88159-25-5
• MF: C₂₀H₁₇ClN₄
• MW: 348.82878279686
• MDL: MFCD00059997
• CID: 709239
• PubChem ID: 87576296
• Update Time: 2025-04-19

m-Tolyltetrazolium Red Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazolium,3-(3-methylphenyl)-2,5-diphenyl-, chloride (1:1)
• m-Tolyltetrazolium Red
• 2-(3-methylphenyl)-3,5-diphenyltetrazol-3-ium,chloride
• T0324
• 2,5-Diphenyl-3-(m-tolyl)tetrazolium Chloride
• M-TOLYLTETRAZOLIUMRED
• 2,5-diphenyl-3-m-tolyl-2H-tetrazol-3-ium chloride
• 2-(3-Methylphenyl)-3,5-diphenyl-2H-tetrazol-3-ium chloride
• SCHEMBL4609895
• FT-0715111
• T73033
• MFCD00059997
• 88159-25-5
• DTXSID10430910
• 2-(3-methylphenyl)-3,5-diphenyltetrazol-3-ium;chloride
• 2,5-Diphenyl-3-(m-tolyl)-2H-tetrazol-3-ium chloride
• 2-(3-METHYLPHENYL)-3,5-DIPHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE
• 3-(3-METHYLPHENYL)-2,5-DIPHENYL-1,2??,3,4-TETRAZOL-2-YLIUM CHLORIDE

• MDL： MFCD00059997
• Inchi： 1S/C20H17N4.ClH/c1-16-9-8-14-19(15-16)24-22-20(17-10-4-2-5-11-17)21-23(24)18-12-6-3-7-13-18;/h2-15H,1H3;1H/q+1;/p-1
• InChI Key： ARLMHAOZVFIBCT-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C2C=CC=C(C)C=2)N=C(C2C=CC=CC=2)N=[N+]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.11400
• Monoisotopic Mass: 348.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.6

Experimental Properties

• PSA: 34.59000
• LogP: 0.52340